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Compound of Interest

Compound Name: 4-lodobenzoyl chloride

Cat. No.: B154574

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-lodobenzoyl chloride, a pivotal
reagent in organic synthesis, particularly within the pharmaceutical and materials science
sectors. This document outlines its chemical and physical properties, safety and handling
protocols, and its applications in synthetic chemistry, supported by a detailed experimental
protocol for a key reaction.

Core Properties and Data

4-lodobenzoyl chloride is a solid, moisture-sensitive compound valued for its utility as a
building block in complex molecular architectures.[1] Its reactivity is dominated by the acyl
chloride group, a versatile functional group for acylation reactions, and the iodine substituent,
which allows for participation in cross-coupling reactions.

Quantitative Data Summary

The key quantitative data for 4-lodobenzoyl chloride are summarized in the table below for
easy reference and comparison.
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Property Value Source(s)

Molecular Formula C7H4CIlIO [L12113114115]116]

Molecular Weight 266.46 g/mol 21131141511 7]

CAS Number 1711-02-0 [11[2][4][6][7]

Melting Point 62-66 °C [21[31[71[8]

Boiling Point 120-121 °C at 1 mmHg [31[71[8]

Density 1.9+0.1 g/cm3 [2]

Flash Point >110°C [1]

Solubility Soluble in toluene and (]
benzene

Synthesis and Reactions

4-lodobenzoyl chloride is commonly synthesized from its corresponding carboxylic acid, 4-
iodobenzoic acid, through reaction with a chlorinating agent such as thionyl chloride or oxalyl
chloride.

(4-Iodobenzoic Acid)
| 4-lodobenzoyl Chloride ! SO2 + HCI

SOClI2

Click to download full resolution via product page

Caption: Synthesis of 4-lodobenzoyl chloride from 4-lodobenzoic acid.

The primary utility of 4-iodobenzoyl chloride in synthetic chemistry is as an acylating agent. It
readily reacts with nucleophiles such as amines to form amides, a reaction often referred to as
the Schotten-Baumann reaction.[8] This reaction is fundamental in the synthesis of a wide
range of pharmaceutical compounds.
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Applications in Research and Drug Development

4-lodobenzoyl chloride is a versatile intermediate with several notable applications:

o Pharmaceutical Synthesis: It is a key reagent in the preparation of N-(1-benzylpyrrolidin-3-
yl)arylbenzamides, which are being investigated as potential human dopamine D4
antagonists.[8]

o Polymer Modification: It has been used to modify poly(allylamine) to render the polymer X-
ray visible, which has applications in the development of radiopaque biomaterials.

e Supramolecular Chemistry: It is used in the synthesis ofrotaxane monomers, which are
precursors for the production of polyrotaxanes.[8]

e Heterocyclic Chemistry: It is employed in the palladium-catalyzed synthesis of pyrroles from
imines and acetylenes.[8]

Experimental Protocols

The following is a representative experimental protocol for the synthesis of an N-substituted-4-
iodobenzamide from 4-iodobenzoyl chloride and a primary amine, based on the Schotten-
Baumann reaction.

Synthesis of N-Aryl-4-iodobenzamide

Materials:

e 4-lodobenzoyl chloride (1.0 equivalent)

e Primary amine (e.g., aniline) (1.0 equivalent)
e Triethylamine (1.1 equivalents)

¢ Dichloromethane (DCM), anhydrous

o Deionized water

e Saturated sodium bicarbonate solution
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e Brine

e Anhydrous magnesium sulfate

Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the
primary amine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous
dichloromethane.

e Cool the solution to 0 °C using an ice bath.

 In a separate flask, dissolve 4-iodobenzoyl chloride (1.0 equivalent) in a minimal amount of
anhydrous dichloromethane.

e Add the 4-iodobenzoyl chloride solution dropwise to the cooled amine solution over a
period of 15-20 minutes with continuous stirring.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and continue stirring for 2-4 hours.

o Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding deionized water.

» Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M
HCI, saturated sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude product.

e The crude N-aryl-4-iodobenzamide can be further purified by recrystallization or column
chromatography.
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Caption: Experimental workflow for the synthesis of N-Aryl-4-iodobenzamide.
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Safety and Handling

4-lodobenzoyl chloride is classified as a corrosive substance and causes severe skin burns
and eye damage.[6][7] It may also cause respiratory irritation.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.[7]
» Hand Protection: Wear suitable chemical-resistant gloves.[7]

o Respiratory Protection: Use a full-face particle respirator or a respirator with appropriate
cartridges.[7]

» Skin and Body Protection: Wear appropriate protective clothing.

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols.

Keep containers tightly closed in a dry, cool, and well-ventilated place.

It is sensitive to moisture.[1]

Incompatible with strong bases.

First Aid Measures:

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

¢ In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Seek immediate medical attention.
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 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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